BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Intermetallic
Compounds in the Cobalt-Tungsten System

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cobalt;tungsten

Cat. No.: B14726072

This technical guide provides a comprehensive overview of the intermetallic compounds found
in the cobalt-tungsten (Co-W) binary system. It is intended for researchers, scientists, and
materials engineers. This document details the crystallographic, mechanical, and magnetic
properties of the key intermetallic phases, along with detailed experimental protocols for their
synthesis and characterization.

Introduction to Co-W Intermetallic Compounds

Intermetallic compounds are ordered solid-state compounds formed between two or more
metallic elements.[1] They are known for their high melting points and hardness, though they
are often brittle.[1][2] In the Co-W system, the primary intermetallic compounds of interest are
CosW and Co7We. These phases play a crucial role in the performance of Co-W alloys, which
are utilized in a variety of applications, including high-temperature structural materials and
magnetic devices.[3] The formation of these intermetallic phases can significantly influence the
mechanical and magnetic properties of the alloys.

Phases and Crystal Structures

The Co-W system is characterized by the presence of two main intermetallic compounds:
CosW and the py-phase Co7Ws. The stability and formation of these phases are dictated by the
Co-W phase diagram.

CosW
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The CosW intermetallic compound is known to exist in two primary crystal structures: a high-
temperature cubic L12 phase and a lower-temperature hexagonal DO1s phase. The L12
structure is often a strengthening phase in cobalt-based superalloys.[4][5]

Co7Wse (M-phase)

The Co7Wse, or y-phase, is a tetrahedrally close-packed structure.[6] It possesses a trigonal
crystal system with the R-3m space group.[7] The structure is complex, consisting of alternating
layers.[8]

The logical relationship between the elemental constituents and the resulting intermetallic
compounds in the Co-W system can be visualized as a progression from a solid solution to the
formation of distinct ordered phases.
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Phase formation in the Co-W system.

Quantitative Data Presentation

The following tables summarize the key quantitative data for the CosW and Co7Wse intermetallic
compounds.

Table 1: Crystallographic Data of Co-W Intermetallic Compounds
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Crystal Space Pearson
Compound Formula Prototype
System Group Symbol
CosW (L12) CosW Cubic Pm-3m cP4 CusAu
CosW (D019) CosW Hexagonal P6s/mmc hP8 NisSn
Co7Ws Co7Ws Trigonal R-3m hR39 Fe7We

Table 2: Lattice Parameters of Co-W Intermetallic Compounds

Compo Referen
P a (A) b (A) c (A) a(°) B(°) y (°)

und ce

Co7We 458 4,58 50.95 90 90 120 [7]

Table 3: Mechanical Properties of Co-W Based Alloys
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Material Property Value Temperature Reference
0.2% Flow

Cos(Al,W) 410 MPa Room Temp. [9][10]
Stress
Compressive

Cos(ALW) N >10% Room Temp. [9][10]
Ductility
0.2% Flow

Cos(AlLW) 382 MPa 1193 K [9][10]
Stress
Compressive

Cos(Al,W) - ~10% 1193 K [9][10]
Ductility

Co-W Alloy (30%  Microhardness

724 HV Room Temp. [11]

W) (as plated)
Microhardness

Co-W Alloy (30%

W) (heat treated 223 HV Room Temp. [11]
400°C)
Microhardness

Co-W Alloy (30%

W) (heat treated 211 HV Room Temp. [11]
600°C)

Table 4: Magnetic Properties of Co-W Based Alloys
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Material Property Value Conditions Reference
Curie
Cobalt (pure) ~1115°C [12][13]
Temperature
) Increasing W
Coercive Force
Cos(AlLW) alloys (Ho) 1-500 Oe content (4.6 to [4]
c
12.6 at%)
] Decreasing with
Saturation ] ]
Cos(AlLW) alloys o 86 - 12 emul/g increasing W [4]
Magnetization
content
Magnetic
Co7Wse 13.01 uB/f.u. [7]
Moment

Experimental Protocols

The synthesis and characterization of Co-W intermetallic compounds involve a range of
standard and advanced materials science techniques.

Synthesis of Co-W Intermetallic Compounds

4.1.1. Arc Melting A common method for producing bulk Co-W alloys is arc melting.
o Materials: High-purity cobalt (99.9%) and tungsten (99.9%) pieces.
e Procedure:

The constituent metals are weighed to the desired stoichiometric ratio.

o

[e]

The metals are placed in a water-cooled copper hearth within a vacuum chamber.

The chamber is evacuated to a high vacuum and then backfilled with an inert gas (e.qg.,

o

argon).

A tungsten electrode is used to strike an arc, melting the metals.

o
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o The molten alloy is allowed to solidify. To ensure homogeneity, the resulting ingot is
typically flipped and re-melted several times.

4.1.2. Electrodeposition For thin films and coatings, electrodeposition is a versatile technique.
[11][14]

» Electrolyte Bath Composition: An alkaline bath is often used, containing:

o

Cobalt sulfate (CoSOa4-7H20) as the cobalt source.

[¢]

Sodium tungstate (Naz2WOa) as the tungsten source.

[¢]

Complexing agents such as diammonium hydrogen citrate or sodium potassium tartrate.
[11][14]

o

Additives like glycerol can be used as a brightener.[14]

e Substrate: A conductive substrate, such as copper, is prepared by polishing and cleaning.
[11]

o Deposition Parameters:
o The pH of the bath is maintained in the alkaline range.
o Deposition is carried out at a specific current density.

o The temperature is typically room temperature, and the solution is agitated.[14]

Characterization of Co-W Intermetallic Compounds

A generalized workflow for the characterization of synthesized Co-W intermetallic compounds
is depicted below.
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Experimental workflow for Co-W compounds.

4.2.1. X-ray Diffraction (XRD) XRD is fundamental for identifying the phases present and
determining their crystal structures.

o Sample Preparation: Samples can be in the form of powder or bulk material with a polished
surface.

 Instrumentation: A standard diffractometer with a Cu Ka radiation source is commonly used.

o Data Analysis: The resulting diffraction pattern is analyzed by comparing the peak positions
and intensities to standard diffraction data for known phases (e.g., from the ICDD database).
Lattice parameters can be refined from the diffraction data.

4.2.2. Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDX)
SEM is used to observe the microstructure of the alloys, while EDX provides elemental
composition analysis.[14]
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o Sample Preparation: Samples are typically mounted in a conductive resin, followed by
grinding and polishing to a mirror finish.[15]

e Imaging: Secondary electron (SE) imaging provides topographical information, while
backscattered electron (BSE) imaging provides compositional contrast.

e Analysis: EDX is used to perform point analysis or elemental mapping to determine the
chemical composition of the different phases observed in the microstructure.[14]

4.2.3. Transmission Electron Microscopy (TEM) TEM allows for high-resolution imaging of the
crystal structure and defects.

e Sample Preparation: Thin foils are prepared from the bulk material, typically by mechanical
grinding followed by ion milling to achieve electron transparency.

e Analysis: Selected area electron diffraction (SAED) patterns can be used to identify the
crystal structure of individual grains. High-resolution TEM (HRTEM) can be used to visualize
the atomic arrangement and study defects such as dislocations and stacking faults.[6]

4.2.4. Mechanical Property Testing Vickers microhardness testing and compression testing are
common methods to evaluate the mechanical properties.

o Microhardness: A Vickers indenter is pressed into the polished surface of the sample with a
specific load for a set duration. The size of the resulting indentation is measured to calculate
the hardness.

o Compression Testing: Cylindrical or rectangular specimens are compressed at a constant
strain rate at various temperatures to determine properties like yield strength and ductility.[9]

4.2.5. Magnetic Property Measurements A Vibrating Sample Magnetometer (VSM) or a
Superconducting Quantum Interference Device (SQUID) magnetometer are used to
characterize the magnetic properties.[4]

e Procedure: A small sample is placed in the magnetometer, and the magnetic moment is
measured as a function of the applied magnetic field and temperature.
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o Data Obtained: This allows for the determination of saturation magnetization, coercivity, and
the Curie temperature.[4]

Conclusion

The intermetallic compounds CosW and Co7Ws are integral to the behavior of cobalt-tungsten
alloys. Their distinct crystal structures and properties significantly impact the overall
performance of these materials. A thorough understanding of their formation, structure, and
properties, as detailed in this guide, is essential for the design and development of advanced
Co-W based materials for high-performance applications. The experimental protocols outlined
provide a foundation for the synthesis and comprehensive characterization of these important
intermetallic phases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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